Cas no 143919-34-0 (Piperidine, 1,3,4-trimethyl-4-[3-(1-methylethoxy)phenyl]-, (3r,4r)-)

• Product Name: Piperidine, 1,3,4-trimethyl-4-[3-(1-methylethoxy)phenyl]-, (3r,4r)-
• CAS No: 143919-34-0
• MF: C₁₇H₂₇NO
• MW: 261.402384996414
• CID: 2155095
• PubChem ID: 10825332
• Update Time: 2025-06-14

Piperidine, 1,3,4-trimethyl-4-[3-(1-methylethoxy)phenyl]-, (3r,4r)- Chemical and Physical Properties

Names and Identifiers

• Piperidine, 1,3,4-trimethyl-4-[3-(1-methylethoxy)phenyl]-, (3r,4r)-
• (3R,5R)-1,3,4-trimethyl-4-[3-(1-methylethoxy)phenyl]piperidine
• cis-(+)-1,3,4-trimethyl-4-[3-(1-methylethoxy)phenyl]piperidine
• 143919-34-0
• (3R,4R)-4-(3-Isopropoxyphenyl)-1,3,4-trimethylpiperidine
• SCHEMBL8977853
• CS-M1740
• CS-14498
• AKOS037650235
• (3R,4R)-1,3,4-trimethyl-4-[3-(propan-2-yloxy)phenyl]piperidine
• (3R,4R)-1,3,4-trimethyl-4-(3-propan-2-yloxyphenyl)piperidine

• Inchi： 1S/C17H27NO/c1-13(2)19-16-8-6-7-15(11-16)17(4)9-10-18(5)12-14(17)3/h6-8,11,13-14H,9-10,12H2,1-5H3/t14-,17+/m0/s1
• InChI Key： MBZFTKIQJBBOSB-WMLDXEAASA-N
• SMILES： O(C(C)C)C1=CC=CC(=C1)[C@]1(C)CCN(C)C[C@@H]1C

Computed Properties

• Exact Mass: 261.20900
• Monoisotopic Mass: 261.209264485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 12.5Ų

Experimental Properties

• PSA: 12.47000
• LogP: 3.64100

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on Piperidine, 1,3,4-trimethyl-4-[3-(1-methylethoxy)phenyl]-, (3r,4r)-

Comprehensive Overview of Piperidine, 1,3,4-trimethyl-4-[3-(1-methylethoxy)phenyl]-, (3r,4r)- (CAS No. 143919-34-0)

Piperidine, 1,3,4-trimethyl-4-[3-(1-methylethoxy)phenyl]-, (3r,4r)- is a specialized organic compound with the CAS No. 143919-34-0. This structurally unique molecule belongs to the piperidine family, a class of heterocyclic amines widely studied for their diverse chemical and pharmacological properties. The compound's stereochemistry, denoted by (3R,4R), highlights its chiral nature, which is critical for its potential applications in asymmetric synthesis and drug development.

In recent years, the scientific community has shown growing interest in piperidine derivatives due to their versatility in medicinal chemistry. Researchers are particularly focused on optimizing 1,3,4-trimethyl-4-[3-(1-methylethoxy)phenyl]piperidine for its potential role in targeting specific biological pathways. Its structural features, including the isopropoxy phenyl moiety, contribute to its lipophilicity and binding affinity, making it a candidate for further exploration in therapeutic contexts.

The synthesis of Piperidine, 1,3,4-trimethyl-4-[3-(1-methylethoxy)phenyl]-, (3r,4r)- involves multi-step organic reactions, often starting from readily available piperidine precursors. Key steps include alkylation, stereoselective reduction, and etherification, ensuring high enantiomeric purity of the final product. Advanced analytical techniques such as NMR spectroscopy and HPLC are employed to confirm its structural integrity and stereochemical configuration.

From an industrial perspective, this compound has garnered attention for its potential use in fine chemical synthesis and pharmaceutical intermediates. Companies specializing in custom synthesis and chiral building blocks often list CAS No. 143919-34-0 in their portfolios, catering to the demand for high-purity compounds in drug discovery pipelines. Its compatibility with green chemistry principles, such as solvent optimization and catalytic efficiency, further enhances its appeal.

Environmental and safety considerations are paramount when handling Piperidine, 1,3,4-trimethyl-4-[3-(1-methylethoxy)phenyl]-, (3r,4r)-. While not classified as hazardous under standard regulations, proper storage conditions—such as inert atmospheres and moisture-free environments—are recommended to maintain its stability. Regulatory compliance with REACH and FDA guidelines ensures its safe use in research and industrial settings.

Emerging trends in AI-driven drug discovery have also spotlighted piperidine-based scaffolds like this compound. Computational models predict its interactions with biological targets, accelerating the identification of novel applications. Searches for "chiral piperidine synthesis" and "3R,4R stereochemistry applications" reflect the growing curiosity among chemists and pharmacologists.

In summary, Piperidine, 1,3,4-trimethyl-4-[3-(1-methylethoxy)phenyl]-, (3r,4r)- (CAS No. 143919-34-0) represents a compelling subject of study due to its structural complexity and potential utility in medicinal chemistry and material science. As research progresses, its role in innovative therapies and sustainable chemical processes is likely to expand, aligning with global scientific and industrial priorities.